Cas no 823191-71-5 ([1,1'-Biphenyl]-3,3'-diol, 6,6'-diiodo-2,2',4,4'-tetramethyl-)

• Product Name: [1,1'-Biphenyl]-3,3'-diol, 6,6'-diiodo-2,2',4,4'-tetramethyl-
• CAS No: 823191-71-5
• MF: C₁₆H₁₆I₂O₂
• MW: 494.105989456177
• CID: 695069
• PubChem ID: 23249809
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3,3'-diol, 6,6'-diiodo-2,2',4,4'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-diol, 6,6'-diiodo-2,2',4,4'-tetramethyl-
• 3-(3-hydroxy-6-iodo-2,4-dimethylphenyl)-4-iodo-2,6-dimethylphenol
• 6,6'-Diiodo-2,2',4,4'-tetramethyl[1,1'-biphenyl]-3,3'-diol
• 823191-71-5
• DTXSID70631542

• Inchi： 1S/C16H16I2O2/c1-7-5-11(17)13(9(3)15(7)19)14-10(4)16(20)8(2)6-12(14)18/h5-6,19-20H,1-4H3
• InChI Key： KCUFVJBPIYWZFB-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C(C)=C1C1C(=CC(C)=C(C=1C)O)I)O

Computed Properties

• Exact Mass: 493.92397g/mol
• Monoisotopic Mass: 493.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 40.5Ų